Cas no 56734-10-2 (2-(Methylthio)-4-phenylpyrimidine)

2-(Methylthio)-4-phenylpyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a methylthio group at the 2-position and a phenyl ring at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylthio group enhances nucleophilic substitution potential, while the phenyl ring contributes to stability and π-electron delocalization. Its well-defined crystalline form ensures consistent purity, facilitating precise applications in cross-coupling reactions and as a building block for more complex heterocyclic systems. The compound’s balanced lipophilicity also makes it suitable for medicinal chemistry research targeting bioactive molecules.
2-(Methylthio)-4-phenylpyrimidine structure
56734-10-2 structure
Product Name:2-(Methylthio)-4-phenylpyrimidine
CAS No:56734-10-2
MF:C11H10N2S
MW:202.275500774384
CID:348022
PubChem ID:817578
Update Time:2025-10-18

2-(Methylthio)-4-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)-4-phenylpyrimidine
    • 2-methylsulfanyl-4-phenylpyrimidine
    • 2-methylthio-4-phenylpyrimidine
    • AK136259
    • Pyrimidine, 2-(methylthio)-4-phenyl-
    • 2-methylthio-4-phenyl-pyrimidine
    • LHQHZLLOGPDNGV-UHFFFAOYSA-N
    • SBB092984
    • 2-methylsulfanyl-4-phenyl-pyrimidine
    • FCH1331143
    • AX8257827
    • ST24039694
    • 2-(METHYLSULFANYL)-4-PHENYLPYRIMIDINE
    • A848229
    • 2-(methylthio)-4-phenylpyrimidine;2-Methylsulfanyl-4-phenylpyrimidine
    • CS-0150098
    • SB60530
    • ETHYL2-ISOTHIOCYANATOPROPIONATE
    • AKOS022171936
    • SCHEMBL1034731
    • AS-11603
    • N10412
    • 56734-10-2
    • MFCD00234990
    • DTXSID40355824
    • DB-346284
    • AC-907/25005417
    • methyl 4-phenylpyrimidin-2-yl sulfide
    • MDL: MFCD00234990
    • Inchi: 1S/C11H10N2S/c1-14-11-12-8-7-10(13-11)9-5-3-2-4-6-9/h2-8H,1H3
    • InChI Key: LHQHZLLOGPDNGV-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=CC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 202.0566
  • Monoisotopic Mass: 202.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 51.1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 363.4±11.0℃/760mmHg
  • Flash Point: 173.5±19.3 °C
  • PSA: 25.78
  • LogP: 2.86550
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Methylthio)-4-phenylpyrimidine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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